Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C15H13ClN2O B8316888 5-Chloro-2-(4-methyl-pyridin-3-yl)-3,4-dihydro-2H-isoquinolin-1-one

5-Chloro-2-(4-methyl-pyridin-3-yl)-3,4-dihydro-2H-isoquinolin-1-one

Cat. No. B8316888
M. Wt: 272.73 g/mol
InChI Key: TUJHMTIMOIOCAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08946260B2

Procedure details

Using analogous reaction conditions as described in example 1, 5-chloro-3,4-dihydro-2H-isoquinolin-1-one (I-12d: 100 mg, 0.552 mmol) was reacted with 3-iodo-4-methyl-pyridine (121 mg, 0.552 mmol), 1,4-dioxane (6 mL), copper iodide (10.5 mg, 0.0552 mmol), trans-N,N′-dimethyl-cyclohexyl-1,2-diamine (23.51 mg, 0.165 mmol) and potassium phosphate (190.44 mg, 1.38 mmol) to afford the crude product. Purification by column chromatography on silica gel (35% ethylacetate in hexane) afforded 28 mg of the product (18% yield).
Name
5-chloro-3,4-dihydro-2H-isoquinolin-1-one
Quantity
100 mg
Type
reactant
Reaction Step One
Name
3-iodo-4-methyl-pyridine
Quantity
121 mg
Type
reactant
Reaction Step Two
[Compound]
Name
trans-N,N′-dimethyl-cyclohexyl-1,2-diamine
Quantity
23.51 mg
Type
reactant
Reaction Step Two
Name
potassium phosphate
Quantity
190.44 mg
Type
reactant
Reaction Step Two
Name
copper iodide
Quantity
10.5 mg
Type
catalyst
Reaction Step Two
Name
1,4-dioxane
Quantity
6 mL
Type
solvent
Reaction Step Two
Name
product
Yield
18%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:11]=[CH:10][CH:9]=[C:8]2[C:3]=1[CH2:4][CH2:5][NH:6][C:7]2=[O:12].I[C:14]1[CH:15]=[N:16][CH:17]=[CH:18][C:19]=1[CH3:20].P([O-])([O-])([O-])=O.[K+].[K+].[K+]>[Cu](I)I.O1CCOCC1>[Cl:1][C:2]1[CH:11]=[CH:10][CH:9]=[C:8]2[C:3]=1[CH2:4][CH2:5][N:6]([C:14]1[CH:15]=[N:16][CH:17]=[CH:18][C:19]=1[CH3:20])[C:7]2=[O:12] |f:2.3.4.5|

Inputs

Step One
Name
5-chloro-3,4-dihydro-2H-isoquinolin-1-one
Quantity
100 mg
Type
reactant
Smiles
ClC1=C2CCNC(C2=CC=C1)=O
Step Two
Name
3-iodo-4-methyl-pyridine
Quantity
121 mg
Type
reactant
Smiles
IC=1C=NC=CC1C
[Compound]
Name
trans-N,N′-dimethyl-cyclohexyl-1,2-diamine
Quantity
23.51 mg
Type
reactant
Smiles
Name
potassium phosphate
Quantity
190.44 mg
Type
reactant
Smiles
P(=O)([O-])([O-])[O-].[K+].[K+].[K+]
Name
copper iodide
Quantity
10.5 mg
Type
catalyst
Smiles
[Cu](I)I
Name
1,4-dioxane
Quantity
6 mL
Type
solvent
Smiles
O1CCOCC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
reaction conditions
CUSTOM
Type
CUSTOM
Details
to afford the crude product
CUSTOM
Type
CUSTOM
Details
Purification by column chromatography on silica gel (35% ethylacetate in hexane)

Outcomes

Product
Name
product
Type
product
Smiles
ClC1=C2CCN(C(C2=CC=C1)=O)C=1C=NC=CC1C
Measurements
Type Value Analysis
AMOUNT: MASS 28 mg
YIELD: PERCENTYIELD 18%
YIELD: CALCULATEDPERCENTYIELD 18.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.